Cas no 2172204-27-0 (3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylpropanoic acid)

• Product Name: 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylpropanoic acid
• CAS No: 2172204-27-0
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 6141454
• PubChem ID: 165544201
• Update Time: 2025-10-22

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylpropanoic acid
• EN300-1520978
• 3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}-2-methylpropanoic acid
• 2172204-27-0

• Inchi： 1S/C25H23N3O5/c1-15(24(30)31)12-27-23(29)22-11-10-16(13-26-22)28-25(32)33-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,13,15,21H,12,14H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： SMAQMGKZCWUGKV-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(NCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylpropanoic acid

Comprehensive Overview of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylpropanoic acid (CAS No. 2172204-27-0)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylpropanoic acid (CAS No. 2172204-27-0) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in peptide synthesis, drug discovery, and bioconjugation applications. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and pyridine-2-carboxamide moiety, make it a versatile building block for researchers.

The growing demand for custom peptide synthesis and targeted drug delivery systems has propelled the relevance of this compound. Recent trends in AI-driven drug design and high-throughput screening have further highlighted its importance, as researchers seek high-purity intermediates for complex molecular architectures. The CAS No. 2172204-27-0 is frequently searched in conjunction with terms like "Fmoc-amino acid applications", "peptide coupling reagents", and "solid-phase peptide synthesis (SPPS)", reflecting its critical role in modern biochemistry.

From a structural perspective, the compound's 2-methylpropanoic acid segment enhances its solubility in organic solvents, while the pyridin-2-ylformamido group contributes to its stability under standard peptide synthesis conditions. These properties align with the increasing focus on green chemistry and sustainable synthesis protocols, as the pharmaceutical industry seeks to minimize environmental impact. Researchers often inquire about its storage conditions, compatibility with common resins, and optimal coupling conditions—questions that underscore its practical significance in laboratory settings.

The compound's utility extends to proteomics research and biomarker development, where its ability to incorporate into peptide sequences without racemization is particularly valuable. In the context of personalized medicine and therapeutic peptide development, 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylpropanoic acid serves as a crucial intermediate for creating modified peptide therapeutics with enhanced bioavailability and target specificity. Recent publications have explored its use in developing enzyme inhibitors and receptor modulators, addressing current challenges in cancer research and metabolic disorder treatments.

Quality control aspects of this compound are frequently discussed in scientific forums, particularly regarding HPLC purity standards and mass spectrometry characterization. The Fmoc protecting group offers the advantage of being cleaved under mild basic conditions, making it ideal for orthogonal protection strategies in complex peptide synthesis. This feature has become increasingly important as researchers tackle more challenging targets like cyclic peptides and peptidomimetics for next-generation therapeutics.

In the commercial landscape, suppliers often highlight the compound's batch-to-batch consistency and scalability, addressing the pharmaceutical industry's need for reliable GMP-grade intermediates. The rise of contract research organizations (CROs) specializing in peptide production has further increased visibility for CAS No. 2172204-27-0, with many offering custom synthesis services featuring this building block. Discussions in research communities frequently compare its performance with similar Fmoc-amino acid derivatives, particularly in terms of coupling efficiency and post-synthetic modification potential.

Looking toward future applications, this compound shows promise in emerging areas like DNA-encoded libraries for drug discovery and biomaterials engineering. Its structural features enable the creation of functionalized peptides for surface modification and biointerface design, relevant to medical device coatings and tissue engineering scaffolds. As the scientific community continues to explore peptide-based therapeutics and diagnostic tools, the importance of specialized intermediates like 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}-2-methylpropanoic acid will undoubtedly grow.